12-Methoxydodecanol

• Molecular Formula: C13H28O2
• Molecular Weight: 216.36 g/mol
• IUPAC Name: 12-methoxydodecan-1-ol
• InChI: InChI=1S/C13H28O2/c1-15-13-11-9-7-5-3-2-4-6-8-10-12-14/h14H,2-13H2,1H3
• InChI Key: DGPZDENPDKQUDW-UHFFFAOYSA-N
• Canonical SMILES: COCCCCCCCCCCCCO

Description

12-Methoxydodecanol (C₁₃H₂₈O₂) is a long-chain fatty alcohol derivative featuring a methoxy (-OCH₃) group at the terminal carbon (position 12) and a hydroxyl (-OH) group at position 1. This structural configuration imparts unique physicochemical properties, distinguishing it from other dodecanol derivatives.

Comparison with Similar Compounds

1-Dodecanol (Lauryl Alcohol)

• Structure : C₁₂H₂₆O, hydroxyl group at position 1.
• Molecular Weight: 186.34 g/mol (vs. ~216.36 g/mol for 12-Methoxydodecanol).
• Key Differences: Polarity: 1-Dodecanol’s hydroxyl group increases polarity and hydrogen-bonding capacity, enhancing solubility in polar solvents compared to 12-Methoxydodecanol’s methoxy group, which is less polar . Reactivity: The hydroxyl group in 1-dodecanol undergoes esterification and oxidation more readily, whereas the methoxy group in 12-Methoxydodecanol is relatively inert, requiring stronger conditions for cleavage (e.g., HI or HBr) .
• Applications: 1-Dodecanol is widely used in surfactants and emulsifiers, while 12-Methoxydodecanol may serve as a stabilizer in hydrophobic matrices due to its lower reactivity .

Dodecane-1,12-diol

• Structure : C₁₂H₂₆O₂, hydroxyl groups at positions 1 and 12.
• Molecular Weight : 202.34 g/mol.
• Key Differences: Polarity and Solubility: The diol’s two hydroxyl groups significantly increase hydrophilicity compared to 12-Methoxydodecanol. Stability: Dodecane-1,12-diol is stable under recommended storage conditions but reacts with strong acids/alkalis and oxidizing agents, similar to 12-Methoxydodecanol’s expected behavior. However, the diol’s dual hydroxyl groups may increase susceptibility to oxidation .

12-Ethoxy-11-methyl-12-oxododecanoic Acid

• Structure : C₁₅H₂₈O₄, ethoxy (-OCH₂CH₃) and oxo (=O) groups.
• Molecular Weight : 284.38 g/mol.
• Key Differences: Functionality: The oxo group introduces ketone-like reactivity (e.g., nucleophilic addition), absent in 12-Methoxydodecanol. Acidity: The oxo group adjacent to the ethoxy may increase acidity (α-hydrogen), whereas 12-Methoxydodecanol lacks acidic protons .

12-Methoxy-12-oxododecanoic Acid

• Structure : C₁₃H₂₄O₄, methoxy and oxo groups.
• Molecular Weight : 256.33 g/mol.
• Key Differences: Reactivity: The oxo group enables decarboxylation or reduction reactions, unlike 12-Methoxydodecanol. Solubility: The carboxylic acid derivative increases water solubility compared to the alcohol .
• Applications: Potential use in biodegradable polymers, whereas 12-Methoxydodecanol may excel in hydrophobic coatings .

Data Table: Comparative Properties

Compound	Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Key Reactivity	Applications
12-Methoxydodecanol	-OH, -OCH₃	C₁₃H₂₈O₂	216.36	Ether cleavage (strong acids), esterification	Stabilizers, surfactants
1-Dodecanol	-OH	C₁₂H₂₆O	186.34	Esterification, oxidation	Surfactants, emulsifiers
Dodecane-1,12-diol	-OH (x2)	C₁₂H₂₆O₂	202.34	Oxidation, diol-specific crosslinking	Polyester synthesis
12-Ethoxy-11-methyl-12-oxododecanoic Acid	-OCH₂CH₃, =O	C₁₅H₂₈O₄	284.38	Nucleophilic addition, ester hydrolysis	Surfactant intermediates
12-Methoxy-12-oxododecanoic Acid	-OCH₃, =O, -COOH	C₁₃H₂₄O₄	256.33	Decarboxylation, reduction	Biodegradable polymers

Research Findings and Implications

• Lipophilicity: 12-Methoxydodecanol’s methoxy group enhances lipid solubility compared to 1-dodecanol, making it suitable for hydrophobic formulations .
• Stability: Unlike diols or carboxylic acids, 12-Methoxydodecanol is less prone to oxidation but may decompose under strong acidic conditions (e.g., HI) .
• Synthetic Utility: The methoxy group’s inertness limits its reactivity in esterification compared to 1-dodecanol but improves compatibility with nonpolar matrices .

Notes on Evidence Limitations

The provided evidence lacks direct data on 12-Methoxydodecanol, necessitating inferences from structural analogs. Experimental validation is required to confirm properties like toxicity, exact solubility, and thermal stability.